Cas no 827623-60-9 (Heptanoic acid, 2,3-bis(benzoyloxy)-, ethyl ester, (2R,3S)-)

• Product Name: Heptanoic acid, 2,3-bis(benzoyloxy)-, ethyl ester, (2R,3S)-
• CAS No: 827623-60-9
• MF: C₂₃H₂₆O₆
• MW: 398.448947429657
• CID: 682808
• PubChem ID: 11603662
• Update Time: 2025-04-19

Heptanoic acid, 2,3-bis(benzoyloxy)-, ethyl ester, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2,3-bis(benzoyloxy)-, ethyl ester, (2R,3S)-
• [(2R,3S)-2-benzoyloxy-1-ethoxy-1-oxoheptan-3-yl] benzoate
• 827623-60-9
• DTXSID40469319

• Inchi： 1S/C23H26O6/c1-3-5-16-19(28-21(24)17-12-8-6-9-13-17)20(23(26)27-4-2)29-22(25)18-14-10-7-11-15-18/h6-15,19-20H,3-5,16H2,1-2H3/t19-,20+/m0/s1
• InChI Key： WQUHBMZODOSWTJ-VQTJNVASSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@H]([C@H](C(=O)OCC)OC(C1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 398.17293854g/mol
• Monoisotopic Mass: 398.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 78.9Ų